Cas no 54108-76-8 (1,3-Isobenzofurandione,4-(1-methylethyl)-(9CI))

• Product Name: 1,3-Isobenzofurandione,4-(1-methylethyl)-(9CI)
• CAS No: 54108-76-8
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 939748
• PubChem ID: 45117224
• Update Time: 2024-02-29

1,3-Isobenzofurandione,4-(1-methylethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione,4-(1-methylethyl)-(9CI)
• 1,3-Isobenzofurandione, 4-(1-methylethyl)-

• Inchi： 1S/C11H10O3/c1-6(2)7-4-3-5-8-9(7)11(13)14-10(8)12/h3-6H,1-2H3
• InChI Key： AAPZMJNYFJUWHR-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(C(C)C)=CC=C2)C(=O)O1

Computed Properties

• Exact Mass: 190.062994177g/mol
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Phthalic anhydrides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones Phthalic anhydrides